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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428 Get Quote

For Researchers, Scientists, and Professionals in Fragrance Development

Koavone® is a synthetic aroma chemical developed by International Flavors & Fragrances

(IFF)[1][2]. It is recognized for its complex woody and floral scent profile, with nuances of

amber and violet[3][4]. This document provides a comprehensive technical overview of

Koavone, summarizing its chemical properties, olfactory characteristics, and safety information

based on publicly available data. It is important to note that the current body of scientific

literature does not contain early-stage research on any therapeutic or pharmacological

potential of Koavone. The information available is primarily focused on its application as a

fragrance ingredient.

Chemical and Physical Properties
Koavone is a synthetic substance that does not occur in nature[2]. It is a colorless to pale

yellow liquid at room temperature and is composed of a sum of five isomers[2]. A summary of

its key physical and chemical properties is presented in Table 1.
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Property Value Source

Chemical Formula C₁₂H₂₂O [4]

Molecular Weight 182.3 [4]

CAS Numbers

81786-75-6 / 2020341-69-7 /

81786-73-4 / 81786-74-5 /

86115-11-9

[4]

Purity ≥ 90% (sum of 5 isomers) [2]

Density 0.87 g/cm³ [2]

Vapor Pressure 15 Pa [2]

Boiling Point 200 °C [2]

Melting Point -25 °C [2]

Log P 4.4 [2][4]

Below is a diagram illustrating the chemical identity of Koavone.
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Caption: Chemical Identity of Koavone.

Olfactory Profile and Applications
Koavone is prized in the fragrance industry for its powerful and diffusive scent. Its odor is

described as a combination of woody, floral, violet, pine, balsamic, and amber notes[3]. It is

particularly noted for its ability to create or enhance orris and violet accords in perfume

compositions[2][5].

The typical usage levels of Koavone in fragrance compositions can vary significantly, as

detailed in Table 2.

Application Context Usage Level Source

In Fragrance Composition 0.1% - 10% [2]

Maximum Recommended

Level
Up to 30% [4]

The workflow for incorporating Koavone into a fragrance formulation is outlined below.
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Fragrance Formulation Workflow
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Caption: Fragrance Formulation Workflow with Koavone.

Safety and Handling
From a safety perspective, Koavone is classified as a hazardous substance[2]. It may cause

an allergic skin reaction and is toxic to aquatic life with long-lasting effects[3]. Standard safety

precautions, such as wearing protective gloves and eye protection, are recommended when

handling the concentrated material[5].

Conclusion
Koavone is a well-characterized synthetic aroma chemical with a significant role in the modern

perfumery industry. Its chemical and physical properties are well-documented, providing a solid
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foundation for its application in fragrance formulations. While its olfactory profile is extensively

described, there is a notable absence of research into its biological activity or potential

therapeutic applications. Future research could explore these areas to determine if Koavone
possesses any pharmacological properties of interest. However, based on current knowledge,

its application is confined to the realm of fragrance and cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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